Cas no 2228303-42-0 (1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one)

1,1,1-Trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one is a fluorinated ketone derivative featuring a trifluoromethyl group and a fluoropyridine moiety. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for the development of bioactive molecules. The trifluoromethyl group contributes to electron-withdrawing effects, while the fluoropyridine ring offers opportunities for further functionalization. Its well-defined structure and reactivity profile make it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound is typically handled under controlled conditions due to its reactive ketone functionality.

1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one structure

2228303-42-0 structure

Product Name:1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one

CAS No:2228303-42-0

MF:C₈H₅F₄NO

MW:207.125015974045

CID:5818027

PubChem ID:165632763

Update Time:2025-05-22

1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one
- 2228303-42-0
- EN300-1953165
- Inchi： 1S/C8H5F4NO/c9-6-4-13-2-1-5(6)3-7(14)8(10,11)12/h1-2,4H,3H2
- InChI Key： SVFOUFRSZOFRQT-UHFFFAOYSA-N
- SMILES： FC1C=NC=CC=1CC(C(F)(F)F)=O

Computed Properties

Exact Mass: 207.03072643g/mol
Monoisotopic Mass: 207.03072643g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 30Å²

1,1,1-trifluoro-3-(3-fluoropyridin-4-yl)propan-2-one Pricemore >>

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